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Compound of Interest

Compound Name: Magnesium glycolate

Cat. No.: B15187584 Get Quote

A Note on Terminology: Initial searches for "anhydrous magnesium glycolate" did not yield

specific results for a compound with that name. It is highly probable that the intended

compound is anhydrous magnesium glycinate, as this is a well-documented substance used in

research and drug development. The following information pertains to anhydrous magnesium

glycinate.

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling and storage of anhydrous magnesium glycinate.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous magnesium glycinate and what are its key properties?

Anhydrous magnesium glycinate is the magnesium salt of the amino acid glycine, with the

chemical formula C₄H₈MgN₂O₄.[1][2][3] It is a white to off-white solid powder.[1][2] A key

characteristic is its hygroscopic nature, meaning it readily absorbs moisture from the

atmosphere. Therefore, proper storage in a dry environment is crucial. It is stable under

recommended storage conditions.[4]

Q2: What are the primary applications of anhydrous magnesium glycinate in research?

Magnesium glycinate is often used as a dietary supplement and is valued for its high

bioavailability.[5] In a research context, it serves as a source of magnesium ions for various
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biological and chemical studies. Magnesium is an essential mineral involved in numerous

enzymatic reactions, energy metabolism, and muscle function.[1][6]

Q3: How should anhydrous magnesium glycinate be stored?

Due to its hygroscopic nature, anhydrous magnesium glycinate should be stored in a tightly

sealed container in a cool, dry, and well-ventilated area, away from moisture.[4] For long-term

storage, a temperature of 4°C is recommended.[1][2] It is advisable to handle the compound in

a controlled atmosphere, such as a glove box, to minimize exposure to air and humidity.

Q4: In which solvents is anhydrous magnesium glycinate soluble?

Anhydrous magnesium glycinate is slightly soluble in Dimethyl Sulfoxide (DMSO) and

Methanol.[1][2] It is also described as being water-soluble.[7][8]

Quantitative Data
Property Value Source(s)

Molecular Formula C₄H₈MgN₂O₄ [1][2][3]

Molecular Weight 172.42 g/mol [1][2][3]

Appearance White to off-white solid [1][2]

Melting Point >360°C [1]

Decomposition Temperature

Data not available; stable

under recommended storage

conditions.

[4]

Solubility
Slightly soluble in DMSO and

Methanol.
[1][2]

Troubleshooting Guide
Issue 1: The anhydrous magnesium glycinate powder has formed clumps.

Question: My anhydrous magnesium glycinate, which was a fine powder, has now formed

hard clumps. What is the cause and can I still use it?
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Answer: Clumping is a clear indication that the compound has absorbed moisture from the

atmosphere due to its hygroscopic nature. This can happen if the container was not sealed

properly or if it was opened in a humid environment. For experiments where the anhydrous

form is critical, it is recommended to use a fresh, unopened container or to dry the clumpy

material under vacuum at a moderate temperature (e.g., 40°C) before use.[9] However, be

aware that heating might cause degradation if the temperature is too high.

Issue 2: Difficulty in dissolving anhydrous magnesium glycinate.

Question: I am having trouble dissolving anhydrous magnesium glycinate in my chosen

solvent. What can I do?

Answer: Anhydrous magnesium glycinate has limited solubility in many organic solvents.[1]

[2] First, confirm that you are using a solvent in which it is known to be at least slightly

soluble, such as DMSO or methanol.[1][2] Gentle heating and stirring may aid dissolution. If

solubility remains an issue, consider if a different magnesium salt with higher solubility in

your solvent system could be a viable alternative.

Issue 3: Inconsistent experimental results.

Question: I am observing variability in my experimental outcomes when using anhydrous

magnesium glycinate. What could be the contributing factors?

Answer: Inconsistent results can stem from the hydration state of the magnesium glycinate.

If the compound has absorbed varying amounts of moisture, the actual concentration of the

anhydrous form will differ between experiments. To ensure consistency, always handle the

compound in a dry, inert atmosphere (e.g., a glove box) and use a freshly opened container

whenever possible. If you suspect moisture contamination, drying the material as described

in "Issue 1" may help.

Experimental Protocols
Protocol 1: Synthesis of Anhydrous Magnesium Glycinate

This protocol is based on established methods for the synthesis of magnesium glycinate.[9][10]

[11][12]
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Materials:

Glycine

Magnesium Oxide (MgO)

Deionized water

Ethanol

Four-neck reaction flask

Stirrer

Heating mantle

Vacuum source

Büchner funnel

Vacuum oven

Procedure:

In a four-neck reaction flask, dissolve 75-200g of glycine in 100-230g of deionized water with

thorough stirring.[9]

Add 20-53g of magnesium oxide to the solution.[9]

Heat the mixture to 70-80°C and continue stirring for 2-3 hours.[9]

Apply a vacuum to the flask and continue to stir at 70-80°C for another 2-3 hours to

concentrate the solution.[9]

Cool the concentrated solution to 45-50°C and then add 90-250g of ethanol to precipitate the

magnesium glycinate.[9]

Continue stirring until the mixture cools to room temperature.[9]
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Collect the precipitate by suction filtration using a Büchner funnel.[9]

Dry the product in a vacuum oven at 40°C for 2 hours to obtain anhydrous magnesium

glycinate.[9]

Visualizations
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Experiment with Anhydrous
Magnesium Glycinate Fails
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Caption: Troubleshooting workflow for experiments involving anhydrous magnesium glycinate.
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Caption: Experimental workflow for the synthesis of anhydrous magnesium glycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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